2',6'-Dichloro-2-methylaminoacetanilide

• CAS No.: 73623-37-7
• Molecular Formula: C9H10Cl2N2O
• Molecular Weight: 233.09 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-2-(methylamino)acetamide
• InChI: InChI=1S/C9H10Cl2N2O/c1-12-5-8(14)13-9-6(10)3-2-4-7(9)11/h2-4,12H,5H2,1H3,(H,13,14)
• InChI Key: MOLOEKGEOUFCMA-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NC1=C(C=CC=C1Cl)Cl

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’,6’-Dichloro-2-methylaminoacetanilide typically involves the following steps:

Chlorination: The starting material, acetanilide, undergoes chlorination to introduce chlorine atoms at the 2 and 6 positions of the phenyl ring. This can be achieved using reagents such as chlorine gas or sulfuryl chloride under controlled conditions.

Amination: The chlorinated intermediate is then reacted with methylamine to introduce the methylamino group at the acetamide position. This step usually requires a catalyst and is carried out under specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2’,6’-Dichloro-2-methylaminoacetanilide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors, precise control of reaction parameters, and efficient purification techniques to obtain the desired compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

2’,6’-Dichloro-2-methylaminoacetanilide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Hydrolysis: The acetamide group can be hydrolyzed under acidic or basic conditions to yield corresponding amines and carboxylic acids.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium hydroxide can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.

Scientific Research Applications

2’,6’-Dichloro-2-methylaminoacetanilide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the production of dyes, plastics, and other industrial materials.

Mechanism of Action

The mechanism of action of 2’,6’-Dichloro-2-methylaminoacetanilide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 2',6'-Dichloro-2-methylaminoacetanilide
• Molecular Formula: C₉H₉Cl₂N₂O (inferred from nomenclature and analogs)
• Molecular Weight : ~237.09 g/mol (calculated)
• CAS Registry Number: Not explicitly listed in provided evidence; structurally closest to compounds like 4'-amino-2',6'-dichloroacetanilide (CAS 83386-07-6, ).

Structural Features :

• An acetanilide backbone with: Two chlorine atoms at the 2' and 6' positions on the aromatic ring. A methylamino (-NHCH₃) group at the 2-position of the acetamide moiety.

• Pharmaceutical intermediates (e.g., anesthetic precursors, ).
• Agrochemical research (e.g., chloroacetamide herbicides, ).

Comparison with Structurally Similar Compounds

Table 1: Structural and Physical Properties of 2',6'-Dichloro-2-methylaminoacetanilide and Analogs

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Key Applications
2',6'-Dichloro-2-methylaminoacetanilide	N/A	C₉H₉Cl₂N₂O	~237.09	2',6'-Cl; 2-NHCH₃	Not reported	Research chemical (inferred)
2-Chloro-2',6'-acetoxylidide	1131-01-7	C₁₀H₁₂ClNO	197.66	2',6'-CH₃; 2-Cl	Not explicitly given	Synthetic intermediate ()
2'-Chloroacetanilide	533-17-5	C₈H₈ClNO	169.61	2'-Cl	88–90	Organic synthesis ()
2-Chloro-N-(2,6-diethylphenyl)acetamide	6967-29-9	C₁₂H₁₆ClNO	237.72	2',6'-C₂H₅; 2-Cl	Not reported	Pesticide intermediate ()
4'-Chloro-2',5'-dimethoxyacetoacetanilide	4433-79-8	C₁₂H₁₄ClNO₄	271.70	4'-Cl; 2',5'-OCH₃	Not reported	Dye/pharmaceutical synthesis ()

Structural Analysis

• Chlorine Substitution: The 2',6'-dichloro pattern in the target compound increases steric hindrance and electron-withdrawing effects compared to mono-chloro analogs like 2'-chloroacetanilide (). This enhances electrophilic reactivity but may reduce solubility.

Physicochemical Properties

• Solubility: Chlorinated acetanilides generally exhibit low water solubility (e.g., 2'-chloroacetanilide: logP ~1.8 inferred from ). The dichloro and methylamino groups likely further reduce solubility compared to non-polar methyl/ethyl analogs.
• Thermal Stability :
  • Methyl/ethyl substituents (e.g., 2-Chloro-2',6'-acetoxylidide) enhance thermal stability due to increased hydrophobicity. Dichloro derivatives may have lower melting points due to asymmetric substitution ( vs. 8).

Functional Differences

• Pharmaceutical Potential: 2',6'-Acetoxylidide derivatives () are used in anesthetics (e.g., lidocaine analogs). The target compound’s dichloro and methylamino groups may modulate binding to sodium channels.
• Agrochemical Activity :
  • Chloroacetamides like alachlor (CAS 15972-60-8, ) inhibit plant fatty acid synthesis. The target compound’s dichloro substitution may alter herbicidal selectivity.

Research Findings and Industrial Relevance

• Synthetic Routes :
  • Analogs like 2-Chloro-2',6'-acetoxylidide are synthesized via chloroacetylation of xylidines (). The target compound likely requires selective chlorination and methylamination steps.
• Toxicity and Safety: Chlorinated acetanilides may exhibit hepatotoxicity (e.g., alachlor is a suspected carcinogen, ). The methylamino group in the target compound could alter metabolic pathways.